2-(azepane-1-carbonyl)-1-(3-methoxypropyl)pyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one

• IUPAC Name: 5-(azepane-1-carbonyl)-6-(3-methoxypropyl)-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaen-2-one
• InChI: InChI=1S/C21H26N4O3/c1-28-14-8-13-24-17(21(27)23-10-5-2-3-6-11-23)15-16-19(24)22-18-9-4-7-12-25(18)20(16)26/h4,7,9,12,15H,2-3,5-6,8,10-11,13-14H2,1H3
• InChI Key: NOZUHMDBVPKGFZ-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C(=CC2=C1N=C3C=CC=CN3C2=O)C(=O)N4CCCCCC4
• Molecular Formula: C21H26N4O3
• Molecular Weight: 382.5 g/mol
• CAS No.: 902035-14-7

Description

The compound 2-(azepane-1-carbonyl)-1-(3-methoxypropyl)pyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one is a polycyclic heteroaromatic molecule featuring a pyridopyrrolopyrimidinone core modified with a 3-methoxypropyl substituent at position 1 and an azepane-1-carbonyl group at position 2. Key characteristics include:

• Molecular Formula: C₁₉H₂₂N₄O₂
• Molecular Weight: 338.41 g/mol
• logP: 2.4869 (indicative of moderate lipophilicity)
• Hydrogen Bond Acceptors: 5 (contributing to polar surface area of 43.403 Ų) .

The 3-methoxypropyl chain likely enhances solubility compared to bulkier alkyl groups, while the azepane ring (a 7-membered saturated heterocycle) may influence conformational flexibility and target binding .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparisons

Compound Name	Substituents	Molecular Formula	Molecular Weight	logP	pKa	Key Features
Target Compound	1-(3-methoxypropyl), 2-(azepane-1-carbonyl)	C19H22N4O2	338.41	2.48	N/A	Balanced lipophilicity; azepane enhances flexibility
2-[(4-Ethylpiperazin-1-yl)carbonyl]-1-(3-methoxypropyl)-9-methyl analog	1-(3-methoxypropyl), 2-(4-ethylpiperazinyl), 9-methyl	C22H29N5O2	403.51	N/A	N/A	Piperazine introduces basicity; 9-methyl may increase steric hindrance
1-{[1-(3-Methoxypropyl)-9-methyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-2-yl]carbonyl}piperidine-4-carboxamide	1-(3-methoxypropyl), 2-(piperidine-4-carboxamide), 9-methyl	C23H27N5O3	433.50	N/A	N/A	Carboxamide group adds hydrogen-bonding capacity; higher polarity
N-(4-isopropylphenyl)-1-(3-methoxypropyl)-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide	1-(3-methoxypropyl), N-(4-isopropylphenyl)	C24H26N4O3	418.49	N/A	14.76 (predicted)	Bulky aryl group increases lipophilicity; high pKa suggests strong basicity
1-(3-methoxypropyl)-9-methyl-4-oxo-N-(2-phenylethyl) analog	1-(3-methoxypropyl), 9-methyl, N-(2-phenylethyl)	C24H26N4O3	418.49	N/A	14.76 (predicted)	Phenylethyl group enhances aromatic interactions; similar to quaternary ammonium surfactants in aggregation behavior

Key Findings:

Piperazine/piperidine-containing derivatives (e.g., and ) may exhibit higher solubility due to ionizable nitrogen atoms, though data on logD/pH profiles are unavailable.

Fluorinated derivatives (e.g., 2-fluoroethyl in ) are hypothesized to enhance metabolic stability and electronegativity, though specific data are absent .

Biochemical Implications :

• The azepane ring in the target compound offers a larger hydrophobic surface than piperazine/piperidine, possibly favoring interactions with deep binding pockets .
• High pKa values (~14.76) in aryl-substituted analogs () suggest strong basicity, which may affect ionization and bioavailability under physiological conditions .